(Z)-7-((dimethylamino)methyl)-2-(4-ethoxybenzylidene)-6-hydroxybenzofuran-3(2H)-one

• IUPAC Name: (2Z)-7-[(dimethylamino)methyl]-2-[(4-ethoxyphenyl)methylidene]-6-hydroxy-1-benzofuran-3-one
• InChI: InChI=1S/C20H21NO4/c1-4-24-14-7-5-13(6-8-14)11-18-19(23)15-9-10-17(22)16(12-21(2)3)20(15)25-18/h5-11,22H,4,12H2,1-3H3/b18-11-
• InChI Key: QZBBUATYJNDYHF-WQRHYEAKSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)C=C2C(=O)C3=C(O2)C(=C(C=C3)O)CN(C)C
• Isomeric SMILES: CCOC1=CC=C(C=C1)/C=C\2/C(=O)C3=C(O2)C(=C(C=C3)O)CN(C)C
• Molecular Formula: C20H21NO4
• Molecular Weight: 339.4 g/mol
• CAS No.: 869077-09-8

Description

(Z)-7-((dimethylamino)methyl)-2-(4-ethoxybenzylidene)-6-hydroxybenzofuran-3(2H)-one is a useful research compound. Its molecular formula is C20H21NO4 and its molecular weight is 339.391. The purity is usually 95%.
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Scientific Research Applications

Synthesis of Biologically Active Compounds A series of substituted 3-R-aminomethylenebenzofuranones, closely related to the chemical structure , has been synthesized, demonstrating a promising basis in the search for biologically active substances. These compounds are a part of ongoing research into potential therapeutic agents, highlighting their significance in drug discovery and medicinal chemistry (Panisheva et al., 2007).

Role in Synthesis of Novel Derivatives The molecule has been involved in the synthesis of novel derivatives such as octahydro-1, 5-imino-3-benzazocin-4, 7, 10-trione, showcasing its utility in creating complex molecular structures. This application is particularly relevant in the development of new chemical entities with potential pharmacological activities (Saito et al., 1997).

Development of Antitetrabenazine Activity Compounds Research into central nervous system active compounds has utilized derivatives similar to (Z)-7-((dimethylamino)methyl)-2-(4-ethoxybenzylidene)-6-hydroxybenzofuran-3(2H)-one. These studies have led to the identification of compounds with marked inhibition of tetrabenazine-induced ptosis, a feature of interest for the development of antidepressants and other CNS-active medications (Martin et al., 1981).

Catalysis and Green Chemistry This compound and its derivatives have been explored for their role in catalysis, specifically in eco-friendly methodologies for the synthesis of aromatic esters, known cosmetic ingredients, and UV filters. This research aligns with the principles of green chemistry, aiming to reduce the environmental impact of chemical processes (Villa et al., 2005).

Corrosion Inhibition Derivatives of this compound have been studied as corrosion inhibitors. This research provides insights into the development of more efficient and environmentally friendly corrosion prevention strategies, with implications for materials science and engineering (Jamil et al., 2018).